Cas no 2228474-70-0 (1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228474-70-0
• MF: C₈H₇ClF₂N₂
• MW: 204.604387521744
• CID: 6100213
• PubChem ID: 165688744
• Update Time: 2025-10-31

1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine
• 2228474-70-0
• EN300-1949376

• Inchi： 1S/C8H7ClF2N2/c9-6-2-1-5(3-13-6)7(12)4-8(7,10)11/h1-3H,4,12H2
• InChI Key： OCKMHXXYWKGVLK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1(CC1(F)F)N

Computed Properties

• Exact Mass: 204.0265822g/mol
• Monoisotopic Mass: 204.0265822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine

Introduction to 1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228474-70-0)

1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228474-70-0, features a unique structural framework that combines a pyridine ring with a cyclopropane moiety, both of which are well-known for their diverse biological activities. The presence of both chloropyridine and difluorocyclopropane functional groups makes this molecule a promising candidate for further exploration in drug discovery and development.

The compound's structure is characterized by a six-membered pyridine ring substituted with a chlorine atom at the 6-position and an amine group at the 3-position. This arrangement creates a highly reactive site that can interact with various biological targets. Additionally, the cyclopropane ring introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. These structural features make 1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine a subject of intense interest for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways associated with various diseases. The pyridine scaffold is particularly well-studied due to its prevalence in many bioactive compounds. For instance, numerous drugs in clinical use contain pyridine moieties, highlighting their importance in medicinal chemistry. The incorporation of fluorine atoms into the cyclopropane ring further enhances the compound's potential as a drug candidate. Fluorinated compounds are known to exhibit improved metabolic stability, better oral bioavailability, and enhanced binding affinity to biological targets.

The synthesis of 1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The preparation typically begins with the functionalization of a pyridine derivative followed by the introduction of the difluorocyclopropane moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine ring can interact with neurotransmitter receptors, while the amine group provides a site for further derivatization to enhance pharmacological properties. Recent studies have demonstrated that structurally similar compounds exhibit promising effects on central nervous system (CNS) disorders. For example, certain pyridine-based molecules have shown efficacy in models of depression and anxiety by modulating serotonin receptor activity.

The incorporation of fluorine atoms into the cyclopropane ring also contributes to the compound's potential therapeutic value. Fluorinated heterocycles are known to exhibit enhanced binding interactions with biological targets due to their ability to form strong hydrogen bonds and hydrophobic interactions. This feature makes them particularly suitable for developing drugs that require high selectivity and potency. Moreover, fluorine atoms can influence metabolic stability by preventing unwanted degradation pathways.

In addition to its potential in CNS disorders, 1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine may also have applications in oncology research. The unique structural features of this compound suggest that it could interact with enzymes involved in cancer cell proliferation and survival. Preliminary computational studies have indicated that it may bind to target proteins with high affinity, making it a candidate for further investigation as an anticancer agent.

The compound's pharmacokinetic properties are also an area of active research. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced techniques such as molecular dynamics simulations and enzyme kinetic studies have been employed to gain insights into these processes. These studies help in designing derivatives with improved pharmacokinetic profiles, ensuring better clinical outcomes.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of 1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine to biological targets. By leveraging computational methods, researchers can identify key interactions between the compound and its target proteins, guiding the design of more effective derivatives. These approaches have significantly accelerated the drug discovery process in recent years.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that all synthetic processes and experimental designs adhere to regulatory standards is essential for maintaining safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies have led to the development of robust protocols for drug development, ensuring that new compounds like 1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine are thoroughly evaluated before entering clinical trials.

In conclusion, 1-(6-chloropyridin-3-yl)-2,2-difluorocyclopropan-1-amine represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of a chloropyridine moiety and difluorocyclopropane ring offers numerous possibilities for developing novel drugs targeting various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to medicinal chemistry and drug discovery.